Cas no 301176-33-0 (2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 301176-33-0
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 6321347
• PubChem ID: 1113619
• Update Time: 2025-10-29

2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide
• 2-(2-chlorophenoxy)-N-(5-(4-methoxybenzyl)thiazol-2-yl)acetamide
• Oprea1_463959
• 301176-33-0
• SR-01000483177
• 2-(2-chlorophenoxy)-N-[5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl]acetamide
• SR-01000483177-1
• 2-(2-chlorophenoxy)-N-{5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl}acetamide
• Oprea1_132061
• F0344-1202
• EU-0077153
• AKOS003631904

• Inchi： 1S/C19H17ClN2O3S/c1-24-14-8-6-13(7-9-14)10-15-11-21-19(26-15)22-18(23)12-25-17-5-3-2-4-16(17)20/h2-9,11H,10,12H2,1H3,(H,21,22,23)
• InChI Key： MJNHGYRDRXNEQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(NC1=NC=C(CC2C=CC(=CC=2)OC)S1)=O

Computed Properties

• Exact Mass: 388.0648413g/mol
• Monoisotopic Mass: 388.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Additional information on 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide

Professional Introduction to Compound with CAS No. 301176-33-0 and Product Name: 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide

The compound in question, identified by the CAS No. 301176-33-0, is a highly specialized molecule with a complex chemical structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name: 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide encapsulates a detailed molecular architecture, which includes several key functional groups that contribute to its unique chemical properties and potential biological activities.

This compound belongs to a class of molecules that are being extensively studied for their pharmacological potential. The presence of a chlorophenoxy group and a thiazole core in its structure suggests that it may exhibit properties similar to other compounds known for their therapeutic effects. The 4-methoxyphenyl moiety further enhances its complexity, potentially influencing its interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional molecules that can interact with multiple targets or pathways simultaneously. The structure of this compound, with its combination of aromatic rings, heterocyclic systems, and amide functionalities, positions it as a candidate for such multifunctional drug design. This approach is particularly relevant in the development of treatments for complex diseases where targeting multiple pathways is necessary.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are critical steps toward developing new therapeutic agents. The thiazole core is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into the molecular framework of this compound suggests potential applications in these areas.

The acetamide group at the nitrogen position is another important feature that can influence the compound's solubility, stability, and bioavailability. Acetamides are frequently used in drug design due to their ability to form hydrogen bonds and interact with biological macromolecules effectively. This makes them valuable for designing molecules with enhanced binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the chlorophenoxy and thiazole groups has been observed to modulate neurotransmitter systems, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have shown that thiazole derivatives can interact with serotonin receptors, which are key players in mood regulation.

Furthermore, the presence of the 4-methoxyphenyl group may contribute to the compound's ability to cross the blood-brain barrier, which is essential for effective treatment of central nervous system disorders. This property has been increasingly recognized as a critical factor in drug development, particularly for compounds intended to treat neurological conditions.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve yield but also enhance purity, which are crucial factors in pharmaceutical development.

Once synthesized, rigorous analytical techniques are employed to characterize the compound's structure and properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and conformation. These data are essential for understanding how the compound interacts with biological targets at the molecular level.

In vitro studies have begun to explore the biological activity of this compound across various cellular assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of new drugs is a lengthy process that involves multiple stages of testing before reaching clinical use. Preclinical studies in cell cultures and animal models are essential for assessing safety and efficacy before human trials can begin. The promising preliminary data from this compound indicate that it may progress through these stages successfully if further studies confirm its beneficial effects.

Collaborations between academic researchers and pharmaceutical companies are often necessary to advance such compounds from laboratory research to market-ready drugs. The interdisciplinary nature of drug discovery requires expertise in chemistry, biology, pharmacology, and clinical research. Such collaborations ensure that compounds like this one receive comprehensive evaluation across all necessary domains.

The regulatory landscape also plays a significant role in determining whether a new drug can be approved for clinical use. Regulatory agencies require extensive documentation demonstrating safety and efficacy before approving new medications. Companies developing this compound must navigate these regulations carefully to ensure compliance and successful approval.

In conclusion, the compound identified by CAS No. 301176-33-0 represents an exciting advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The detailed molecular architecture described by its product name: 2-(2-chlorophenoxy)-N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}acetamide suggests multifunctional properties that could make it valuable in treating neurological disorders among other conditions.

With ongoing research exploring its biological activity and synthetic feasibility, this compound holds promise as a lead molecule for future drug development efforts. As our understanding of disease mechanisms continues to evolve at an unprecedented pace thanks to modern scientific techniques like genomics and proteomics—new opportunities emerge for designing targeted therapies like this one。